72-56-0

Perthan

In Stock

• CAS RN:
• 72-56-0

• Formula:
• C18H20Cl2

• InChI:
• InChI=1S/C18H20Cl2/c1-3-13-5-9-15(10-6-13)17(18(19)20)16-11-7-14(4-2)8-12-16/h5-12,17-18H,3-4H2,1-2H3

• InChIKey:
• QFMDFTQOJHFVNR-UHFFFAOYSA-N

• Perthane is the diethyl derivative of common pesticide DDD. It may prevent the formation of spontaneous mammary carcinoma, and also may causes adrenocortical atrophy in humans.

Isopropylcyclobutane

• CAS RN:
• 872-56-0

• Formula:
• C7H14

• InChI:
• InChI=1S/C7H14/c1-6(2)7-4-3-5-7/h6-7H,3-5H2,1-2H3

• InChIKey:
• RFHQRRJFJJCQDJ-UHFFFAOYSA-N

• Isopropylcyclobutane, also known as Isopropylcyclobutane, is a useful research compound. Its molecular formula is C7H14 and its molecular weight is 98.19 g/mol. The purity is usually 95%.

1-(2-Furoyl)-4-(2-methoxyphenyl)piperazine

• CAS RN:
• 5272-56-0

• Formula:
• C16H18N2O3

• InChI:
• InChI=1S/C16H18N2O3/c1-20-14-6-3-2-5-13(14)17-8-10-18(11-9-17)16(19)15-7-4-12-21-15/h2-7,12H,8-11H2,1H3

• InChIKey:
• SYXINOCTZCPNLE-UHFFFAOYSA-N

• 1-(2-Furoyl)-4-(2-methoxyphenyl)piperazine is a useful research compound. Its molecular formula is C16H18N2O3 and its molecular weight is 286.33 g/mol. The purity is usually 95%.

Urea borate

• CAS RN:
• 68072-56-0

• Formula:
• CH7BN2O4

• InChI:
• InChI=1S/CH4N2O.BH3O3/c2*2-1(3)4/h(H4,2,3,4);2-4H

• InChIKey:
• GURHHFWPTWRLOB-UHFFFAOYSA-N

• Urea borate is a useful research compound. Its molecular formula is CH7BN2O4 and its molecular weight is 121.89 g/mol. The purity is usually 95%.

Methyl 4-fluoro-1-naphthoate

In Stock

• CAS RN:
• 13772-56-0

• Formula:
• C12H9FO2

• InChI:
• InChI=1S/C12H9FO2/c1-15-12(14)10-6-7-11(13)9-5-3-2-4-8(9)10/h2-7H,1H3

• InChIKey:
• BGKRQQWFGKBQFV-UHFFFAOYSA-N

• Methyl 4-fluoro-1-naphthoate is a useful research compound. Its molecular formula is C12H9FO2 and its molecular weight is 204.2 g/mol. The purity is usually 95%.

Magnesium hexafluorosilicate hexahydrate

In Stock

• CAS RN:
• 18972-56-0

• Formula:
• F6H12MgO6Si

• InChI:
• InChI=1S/F6Si.Mg.6H2O/c1-7(2,3,4,5)6;;;;;;;/h;;6*1H2/q-2;+2;;;;;;

• InChIKey:
• ZYDDCPHMRLLEEV-UHFFFAOYSA-N

• Magnesium hexafluorosilicate hexahydrate is a useful research compound. Its molecular formula is F6H12MgO6Si and its molecular weight is 274.47 g/mol. The purity is usually 95%.

4-Phenyl-1H-imidazol-2-amine hemisulfate

In Stock

• CAS RN:
• 160072-56-0

• Formula:
• C18H20N6O4S

• InChI:
• InChI=1S/2C9H9N3.H2O4S/c2*10-9-11-6-8(12-9)7-4-2-1-3-5-7;1-5(2,3)4/h2*1-6H,(H3,10,11,12);(H2,1,2,3,4)

• InChIKey:
• QUOBUFFJHIDCPX-UHFFFAOYSA-N

• 4-Phenyl-1H-imidazol-2-amine hemisulfate is a useful research compound. Its molecular formula is C18H20N6O4S and its molecular weight is 416.46. The purity is usually 95%.

Isoquinoline-5-carbothioamide

In Stock

• CAS RN:
• 885272-56-0

• Formula:
• C10H8N2S

• InChI:
• InChI=1S/C10H8N2S/c11-10(13)9-3-1-2-7-6-12-5-4-8(7)9/h1-6H,(H2,11,13)

• InChIKey:
• DPEOEFCQYUIPSI-UHFFFAOYSA-N

• Isoquinoline-5-carbothioamide is a useful research compound. Its molecular formula is C10H8N2S and its molecular weight is 188.25 g/mol. The purity is usually 95%.

2-(Aminomethyl)-5-methyl-1,3-oxazole-4-carboxylic acid hydrochloride (1:1)

In Stock

• CAS RN:
• 851372-56-0

• Formula:
• C6H9ClN2O3

• InChI:
• InChI=1S/C6H8N2O3.ClH/c1-3-5(6(9)10)8-4(2-7)11-3;/h2,7H2,1H3,(H,9,10);1H

• InChIKey:
• BNUYQFGNGPQWES-UHFFFAOYSA-N

• 2-(Aminomethyl)-5-methyl-1,3-oxazole-4-carboxylic acid hydrochloride (1:1) is a useful research compound. Its molecular formula is C6H9ClN2O3 and its molecular weight is 192.60 g/mol. The purity is usually 95%.

4-Methoxy-1,2,5-oxadiazol-3-ol

Usually In Stock

• CAS RN:
• 372172-56-0

• Formula:
• C3H4N2O3

• InChI:
• InChI=1S/C3H4N2O3/c1-7-3-2(6)4-8-5-3/h1H3,(H,4,6)

• InChIKey:
• SYGJUPCFPFBPGH-UHFFFAOYSA-N

• 4-Methoxy-1,2,5-oxadiazol-3-ol is a useful research compound. Its molecular formula is C3H4N2O3 and its molecular weight is 116.076. The purity is usually 95%.

N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide

In Stock

• CAS RN:
• 393572-56-0

• Formula:
• C14H16N4O3S3

• InChI:
• InChI=1S/C14H16N4O3S3/c1-22-14-17-16-13(23-14)15-12(19)10-4-6-11(7-5-10)24(20,21)18-8-2-3-9-18/h4-7H,2-3,8-9H2,1H3,(H,15,16,19)

• InChIKey:
• VXZWATSLOIXYBC-UHFFFAOYSA-N

• N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)-4-pyrrolidin-1-ylsulfonylbenzamide is a useful research compound. Its molecular formula is C14H16N4O3S3 and its molecular weight is 384.49. The purity is usually 95%.

7-Methyl-2-(5-methyl-3-isoxazolyl)-1-(4-methylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• CAS RN:
• 720672-56-0

• Formula:
• C23H18N2O4

• InChI:
• InChI=1S/C23H18N2O4/c1-12-4-7-15(8-5-12)20-19-21(26)16-10-13(2)6-9-17(16)28-22(19)23(27)25(20)18-11-14(3)29-24-18/h4-11,20H,1-3H3

• InChIKey:
• JUPWWSUMVQKLRG-UHFFFAOYSA-N

• 7-Methyl-2-(5-methyl-3-isoxazolyl)-1-(4-methylphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H18N2O4 and its molecular weight is 386.4g/mol. The purity is usually 95%.

1-[2-(1H-indol-3-yl)ethyl]-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

In Stock

• CAS RN:
• 893772-56-0

• Formula:
• C17H18N2O2

• InChI:
• InChI=1S/C17H18N2O2/c1-11-9-15(17(20)21)12(2)19(11)8-7-13-10-18-16-6-4-3-5-14(13)16/h3-6,9-10,18H,7-8H2,1-2H3,(H,20,21)

• InChIKey:
• RHHQMBPGVOBYNZ-UHFFFAOYSA-N

• 1-[2-(1H-indol-3-yl)ethyl]-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is a useful research compound. Its molecular formula is C17H18N2O2 and its molecular weight is 282.343. The purity is usually 95%.

3-(Cyclopentanecarboxamido)benzofuran-2-carboxamide

In Stock

• CAS RN:
• 898372-56-0

• Formula:
• C15H16N2O3

• InChI:
• InChI=1S/C15H16N2O3/c16-14(18)13-12(10-7-3-4-8-11(10)20-13)17-15(19)9-5-1-2-6-9/h3-4,7-9H,1-2,5-6H2,(H2,16,18)(H,17,19)

• InChIKey:
• OOPDTBIJZNIEDB-UHFFFAOYSA-N

• 3-(Cyclopentanecarboxamido)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C15H16N2O3 and its molecular weight is 272.304. The purity is usually 95%.

4-ethoxy-3-fluoro-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide

In Stock

• CAS RN:
• 953972-56-0

• Formula:
• C20H25FN2O4S

• InChI:
• InChI=1S/C20H25FN2O4S/c1-2-26-19-9-8-17(14-18(19)21)28(24,25)22-10-11-23-12-13-27-20(15-23)16-6-4-3-5-7-16/h3-9,14,20,22H,2,10-13,15H2,1H3

• InChIKey:
• SCJBYDWVKXONIZ-UHFFFAOYSA-N

• 4-ethoxy-3-fluoro-N-(2-(2-phenylmorpholino)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H25FN2O4S and its molecular weight is 408.49. The purity is usually 95%.

3-(3,4-dihydro-2H-pyrrol-5-yl)quinoline

In Stock

• CAS RN:
• 916572-56-0

• Formula:
• C13H12N2

• InChI:
• InChI=1S/C13H12N2/c1-2-5-12-10(4-1)8-11(9-15-12)13-6-3-7-14-13/h1-2,4-5,8-9H,3,6-7H2

• InChIKey:
• JTSZXWQRKVSDGT-UHFFFAOYSA-N

• 3-(3,4-dihydro-2H-pyrrol-5-yl)quinoline is a useful research compound. Its molecular formula is C13H12N2 and its molecular weight is 196.25 g/mol. The purity is usually 95%.

Cyclohexyl 5-(1,3-dioxolan-2-YL)-2-thienyl ketone

In Stock

• CAS RN:
• 898772-56-0

• Formula:
• C14H18O3S

• InChI:
• InChI=1S/C14H18O3S/c15-13(10-4-2-1-3-5-10)11-6-7-12(18-11)14-16-8-9-17-14/h6-7,10,14H,1-5,8-9H2

• InChIKey:
• BVRRQQGZQDNZEU-UHFFFAOYSA-N

• Cyclohexyl 5-(1,3-dioxolan-2-YL)-2-thienyl ketone is a useful research compound. Its molecular formula is C14H18O3S and its molecular weight is 266.36 g/mol. The purity is usually 95%.

Hexadecasodium;[2-[6-[methyl-[2-[methyl-[2,3,5,6-tetrasulfonatooxy-4-[3,4,5-trisulfonatooxy-6-(sulfonatooxymethyl)oxan-2-yl]oxyhexanoyl]amino]ethyl]amino]-6-oxo-1,2,4,5-tetrasulfonatooxyhexan-3-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate

• CAS RN:
• 123072-56-0

• Formula:
• C28H36N2Na16O70S16

• InChI:
• InChI=1S/C28H52N2O70S16.16Na/c1-29(25(31)21(97-113(69,70)71)17(93-109(57,58)59)13(11(89-105(45,46)47)7-83-103(39,40)41)87-27-23(99-115(75,76)77)19(95-111(63,64)65)15(91-107(51,52)53)9(85-27)5-81-101(33,34)35)3-4-30(2)26(32)22(98-114(72,73)74)18(94-110(60,61)62)14(12(90-106(48,49)50)8-84-104(42,43)44)88-28-24(100-116(78,79)80)20(96-112(66,67)68)16(92-108(54,55)56)10(86-28)6-82-102(36,37)38;;;;;;;;;;;;;;;;/h9-24,27-28H,3-8H2,1-2H3,(H,33,34,35)(H,36,37,38)(H,39,40,41)(H,42,43,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56)(H,57,58,59)(H,60,61,62)(H,63,64,65)(H,66,67,68)(H,69,70,71)(H,72,73,74)(H,75,76,77)(H,78,79,80);;;;;;;;;;;;;;;;/q;16*+1/p-16

• InChIKey:
• ROTSAKHUPARYKC-UHFFFAOYSA-A

• Hexadecasodium;[2-[6-[methyl-[2-[methyl-[2,3,5,6-tetrasulfonatooxy-4-[3,4,5-trisulfonatooxy-6-(sulfonatooxymethyl)oxan-2-yl]oxyhexanoyl]amino]ethyl]amino]-6-oxo-1,2,4,5-tetrasulfonatooxyhexan-3-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate, also known as Hexadecasodium;[2-[6-[methyl-[2-[methyl-[2,3,5,6-tetrasulfonatooxy-4-[3,4,5-trisulfonatooxy-6-(sulfonatooxymethyl)oxan-2-yl]oxyhexanoyl]amino]ethyl]amino]-6-oxo-1,2,4,5-tetrasulfonatooxyhexan-3-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate, is a useful research compound. Its molecular formula is C28H36N2Na16O70S16 and its molecular weight is 2401.5 g/mol. The purity is usually 95%.

2-{[7-(3,4-Dimethylphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetamide

In Stock

• CAS RN:
• 1242972-56-0

• Formula:
• C15H15N5O2S

• InChI:
• InChI=1S/C15H15N5O2S/c1-9-3-4-11(7-10(9)2)19-5-6-20-13(14(19)22)17-18-15(20)23-8-12(16)21/h3-7H,8H2,1-2H3,(H2,16,21)

• InChIKey:
• HCRIHWNMEXUGEX-UHFFFAOYSA-N

• 2-{[7-(3,4-Dimethylphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.

ethyl 4-(2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)acetamido)piperidine-1-carboxylate

Usually In Stock

• CAS RN:
• 1797072-56-0

• Formula:
• C22H25N5O4

• InChI:
• InChI=1S/C22H25N5O4/c1-2-31-22(30)25-12-10-17(11-13-25)23-20(28)15-27-21(29)8-7-19(24-27)26-14-9-16-5-3-4-6-18(16)26/h3-9,14,17H,2,10-13,15H2,1H3,(H,23,28)

• InChIKey:
• HLPDXGIGDGKICU-UHFFFAOYSA-N

• Ethyl 4-(2-(3-(1H-indol-1-yl)-6-oxopyridazin-1(6H)-yl)acetamido)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.473. The purity is usually 95%.

Tert-butyl 2-methanesulfonyl-4-methyl-1,3-thiazole-5-carboxylate

Usually In Stock

• CAS RN:
• 2044872-56-0

• Formula:
• C10H15NO4S2

• InChI:
• InChI=1S/C10H15NO4S2/c1-6-7(8(12)15-10(2,3)4)16-9(11-6)17(5,13)14/h1-5H3

• InChIKey:
• XMGQTOOQPXCXHO-UHFFFAOYSA-N

• Tert-butyl 2-methanesulfonyl-4-methyl-1,3-thiazole-5-carboxylate is a useful research compound. Its molecular formula is C10H15NO4S2 and its molecular weight is 277.35. The purity is usually 95%.

1-(2,3-Difluoro-4-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one

In Stock

• CAS RN:
• 2227272-56-0

• Formula:
• C9H2F8O

• InChI:
• InChI=1S/C9H2F8O/c10-5-3(7(18)9(15,16)17)1-2-4(6(5)11)8(12,13)14/h1-2H

• InChIKey:
• SUZXCKQNTXBNNU-UHFFFAOYSA-N

• 1-(2,3-Difluoro-4-(trifluoromethyl)phenyl)-2,2,2-trifluoroethan-1-one is a useful research compound. Its molecular formula is C9H2F8O and its molecular weight is 278.10. The purity is usually 95%.

2-(Difluoromethyl)-3-methyl-1-benzofuran-7-carboxylic acid

Usually In Stock

• CAS RN:
• 2248272-56-0

• Formula:
• C11H8F2O3

• InChI:
• InChI=1S/C11H8F2O3/c1-5-6-3-2-4-7(11(14)15)9(6)16-8(5)10(12)13/h2-4,10H,1H3,(H,14,15)

• InChIKey:
• PTESOWJRCGYORN-UHFFFAOYSA-N

• 2-(Difluoromethyl)-3-methyl-1-benzofuran-7-carboxylic acid is a useful research compound. Its molecular formula is C11H8F2O3 and its molecular weight is 226.179. The purity is usually 95%.

3-Methyl-6-[[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]methoxy]pyridazine

Usually In Stock

• CAS RN:
• 2379972-56-0

• Formula:
• C18H20F3N3O3S

• InChI:
• InChI=1S/C18H20F3N3O3S/c1-13-5-6-17(23-22-13)27-12-14-7-9-24(10-8-14)28(25,26)16-4-2-3-15(11-16)18(19,20)21/h2-6,11,14H,7-10,12H2,1H3

• InChIKey:
• RSMWAOQQRJLNEL-UHFFFAOYSA-N

• 3-Methyl-6-[[1-[3-(trifluoromethyl)phenyl]sulfonylpiperidin-4-yl]methoxy]pyridazine is a useful research compound. Its molecular formula is C18H20F3N3O3S and its molecular weight is 415.43. The purity is usually 95%.